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Compound of Interest

Compound Name: Krypton-81m

Cat. No.: B105052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the acquisition of lung ventilation images

using Krypton-81m (Kr-81m) with a gamma camera. The information is intended to guide

researchers, scientists, and professionals in drug development in obtaining high-quality and

consistent imaging data.

Introduction
Krypton-81m is a radioactive isotope of krypton that is used in nuclear medicine for lung

ventilation studies.[1][2][3] It is an inert gas with a very short half-life of 13 seconds, which

allows for continuous inhalation and imaging, providing a snapshot of regional ventilation.[2][3]

Its 190 keV gamma emission is well-suited for imaging with standard gamma cameras.[4][2] Kr-

81m ventilation scans are often performed in conjunction with Technetium-99m (Tc-99m)

macroaggregated albumin (MAA) perfusion scans to diagnose conditions such as pulmonary

embolism. The different gamma energies of Kr-81m (190 keV) and Tc-99m (140 keV) allow for

simultaneous acquisition.[1][5]

Image Acquisition Parameters
The following tables summarize the recommended gamma camera acquisition parameters for

Krypton-81m imaging.

Table 1: Planar Imaging Parameters
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Parameter Recommended Setting Notes

Radionuclide Krypton-81m (Kr-81m) Inert radioactive gas.

Energy Peak 190 keV[6]
Optimal for gamma camera

detection.[4][2]

Energy Window
15-20% centered at 190 keV[6]

[7]

A 20% window is commonly

used.[7]

Collimator

Low-Energy General Purpose

(LEGP), Medium-Energy

General Purpose (MEGP), or

Low-Energy High-Resolution

(LEHR)[6][7][8]

The choice may depend on

whether performing a

standalone ventilation scan or

a simultaneous V/Q scan.

Medium-energy collimators

can be used for both Kr-81m

and Tc-99m.[5]

Matrix Size 128x128 or 256x256[6][8] 128x128 is commonly used.[8]

Acquisition Mode Static
Images are acquired for a set

number of counts.

Counts per View 200,000 - 500,000 counts[6][8]

Higher counts will improve

image quality but increase

acquisition time.

Patient Position
Upright (preferred) or

Supine[6]

The upright position increases

chest cavity size and

minimizes diaphragmatic

motion.[6]

Views

Anterior, Posterior, Left

Posterior Oblique (LPO), Right

Posterior Oblique (RPO)[6]

Additional lateral and anterior

oblique views may be acquired

as needed.[6]

Table 2: SPECT/CT Imaging Parameters
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Parameter Recommended Setting Notes

Radionuclide Krypton-81m (Kr-81m)

Energy Peak 190.5 keV[7]

Energy Window 20%[7]

Collimator

Low-Energy General Purpose

(LEGP) or Medium-Energy

General Purpose (MEGP)[7]

Matrix Size 64x64[7]

Acquisition Mode Step and Shoot

Number of Projections 64 angles[7]

Time per Projection 12 seconds per angle[7]

Rotation 360°

CT Parameters 140 kVp, 20 mAs (low-dose)[7]
For attenuation correction and

anatomical localization.

CT Matrix Size 512x512[7]

Experimental Protocols
Patient Preparation

No specific patient preparation, such as fasting, is required for a Kr-81m ventilation scan.[1]

Explain the procedure to the patient, including the need to breathe normally through a

mouthpiece or mask during the acquisition.[6]

A recent chest X-ray or CT scan can be helpful for interpretation, although it is not mandatory

if a SPECT/CT is being performed.[1]

Krypton-81m Administration
Krypton-81m is produced from a Rubidium-81/Krypton-81m generator.[1]
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The gas is administered to the patient via continuous inhalation through a delivery system

with a mouthpiece or face mask.[6]

The typical activity delivered to the lungs is in the range of 40-400 MBq, depending on the

generator's strength.[6]

Planar Image Acquisition Protocol
Position the patient in an upright sitting position, if possible, to maximize lung volume and

minimize diaphragmatic movement.[6] If the patient is unable to sit, a supine position can be

used.[6]

Position the gamma camera detector as close to the patient's chest as possible.

Begin the continuous inhalation of Kr-81m.

Acquire static images in the following order: Posterior, Anterior, Right Posterior Oblique

(RPO), and Left Posterior Oblique (LPO).

Acquire each view for a preset number of counts (e.g., 500,000 counts).[6]

If required, additional views such as laterals or anterior obliques can be obtained.[6]

SPECT/CT Image Acquisition Protocol
Position the patient supine on the imaging table.

Begin the continuous inhalation of Kr-81m.

Perform a low-dose CT scan for attenuation correction and anatomical localization.

Immediately following the CT scan, begin the SPECT acquisition.

Acquire projections over 360° using a step-and-shoot mode.

After the acquisition is complete, reconstruct the images using appropriate software,

applying attenuation correction from the CT data.
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Visualization of Experimental Workflow
The following diagram illustrates the typical workflow for a Krypton-81m ventilation-perfusion

(V/Q) scan.

Patient Preparation

Perfusion Scan (Tc-99m MAA) Ventilation Scan (Kr-81m) Data AnalysisExplain Procedure

Inject Tc-99m MAA

Review Chest X-ray/CT (Optional)

Acquire Perfusion Images
(Planar or SPECT)

Administer Kr-81m Gas
(Continuous Inhalation)

Sequential or
Simultaneous Imaging Acquire Ventilation Images

(Same Projections as Perfusion)
Compare Perfusion and

Ventilation Images
Report Findings

(e.g., V/Q Mismatch)

Click to download full resolution via product page

Caption: Workflow of a Krypton-81m Ventilation-Perfusion Scan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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81m-with-a-gamma-camera]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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